Cas no 61390-40-7 (4-BROMOACETOPHENONE DIETHYL ACETAL 95)

• Product Name: 4-BROMOACETOPHENONE DIETHYL ACETAL 95
• CAS No: 61390-40-7
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 954426
• PubChem ID: 24880451
• Update Time: 2025-04-19

4-BROMOACETOPHENONE DIETHYL ACETAL 95 Chemical and Physical Properties

Names and Identifiers

• 4-BROMOACETOPHENONE DIETHYL ACETAL 95
• 1-bromo-4-(1,1-diethoxyethyl)benzene
• 1-(4-bromo-phenyl)-ethanone-diethylacetal
• 1-(4-Brom-phenyl)-aethanon-diaethylacetal
• 4-Bromoacetophenone diethyl acetal
• 4-bromoacetophenone diethylketal
• Benzene,1-bromo-4-(1,1-diethoxyethyl)
• 61390-40-7
• 4-Bromoacetophenone diethyl acetal95
• KFGZPBKZYURLEW-UHFFFAOYSA-N
• DTXSID00571462
• 4-Bromoacetophenone diethyl ketal, 95%
• SCHEMBL17069691
• AKOS015916545
• 4-Bromoacetophenone diethyl ketal

• MDL： MFCD08276751
• Inchi： 1S/C12H17BrO2/c1-4-14-12(3,15-5-2)10-6-8-11(13)9-7-10/h6-9H,4-5H2,1-3H3
• InChI Key： KFGZPBKZYURLEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(OCC)OCC

Computed Properties

• Exact Mass: 272.04100
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.245 g/mL at 25 °C(lit.)
• Melting Point: 20-22 °C (lit.)
• Boiling Point: 108-109 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• PSA: 18.46000
• LogP: 3.69480
• Solubility: Not available

4-BROMOACETOPHENONE DIETHYL ACETAL 95 Security Information

• WGK Germany：3